Cas no 2224457-76-3 (n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide)

• Product Name: n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide
• CAS No: 2224457-76-3
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5411539
• PubChem ID: 132390201
• Update Time: 2025-10-30

n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Z3015815656
• 2224457-76-3
• n-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide
• AKOS034122439
• N-(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-ethenylsulfonylpropanamide
• EN300-26608712
• n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide

• Inchi： 1S/C16H19N3O4S/c1-4-24(22,23)11-10-14(20)17-15-12(2)18(3)19(16(15)21)13-8-6-5-7-9-13/h4-9H,1,10-11H2,2-3H3,(H,17,20)
• InChI Key： JPBHQGYUUKQPQC-UHFFFAOYSA-N
• SMILES： S(C=C)(CCC(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.2Ų

Additional information on n-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1h-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide

Comprehensive Analysis of N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide (CAS No. 2224457-76-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide (CAS No. 2224457-76-3) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolone core and ethenesulfonyl moiety, exhibits potential applications in targeted therapies and biochemical research. Researchers and pharmaceutical developers are increasingly focusing on its structural attributes, which combine a 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl scaffold with a propanamide linker, offering a versatile platform for further derivatization.

The compound's CAS No. 2224457-76-3 serves as a critical identifier in global chemical databases, facilitating its traceability in academic and industrial settings. Its ethenesulfonyl group is particularly noteworthy, as it introduces reactive functionality that can be leveraged in covalent inhibitor design—a hot topic in contemporary drug development. Covalent inhibitors, which form reversible or irreversible bonds with target proteins, have gained traction due to their prolonged therapeutic effects and high selectivity. This aligns with current trends in precision medicine, where molecules like N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide are explored for their ability to modulate specific biological pathways.

From a synthetic chemistry perspective, the incorporation of the pyrazolone ring system is strategic. Pyrazolone derivatives are renowned for their diverse pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The 1,5-dimethyl-3-oxo-2-phenyl substitution pattern in this compound further enhances its stability and bioavailability, making it a promising candidate for lead optimization. Recent publications highlight the growing demand for sulfonyl-containing compounds, as they often exhibit improved metabolic stability and binding affinity—key factors in the development of next-generation therapeutics.

In the context of AI-driven drug discovery, CAS No. 2224457-76-3 has been flagged in computational screenings for its potential interactions with kinase targets. Kinases are a major focus in oncology and autoimmune disease research, and the ethenesulfonyl group's electrophilic nature makes it a valuable warhead in covalent kinase inhibitors. This resonates with frequent search queries such as "covalent inhibitors in cancer therapy" and "kinase-targeted drug design," underscoring the compound's relevance to cutting-edge scientific inquiries.

Another area of interest is the compound's potential role in proteolysis-targeting chimeras (PROTACs), a revolutionary technology that degrades disease-causing proteins rather than merely inhibiting them. The propanamide linker in N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide could serve as a modular component in PROTAC design, enabling the recruitment of E3 ubiquitin ligases. This aligns with trending topics like "targeted protein degradation" and "PROTACs in drug development," which dominate academic discussions and patent filings.

Environmental and green chemistry considerations also come into play when evaluating this compound. The ethenesulfonyl functionality, while reactive, can be engineered to minimize off-target effects and reduce metabolic toxicity—a priority in sustainable pharmaceutical manufacturing. Searches for "green synthesis of sulfonamides" and "eco-friendly drug design" reflect the industry's shift toward environmentally conscious practices, further highlighting the compound's adaptability to modern research paradigms.

In summary, N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(ethenesulfonyl)propanamide (CAS No. 2224457-76-3) represents a multifaceted tool for researchers exploring covalent inhibition, kinase modulation, and targeted protein degradation. Its structural features, including the pyrazolone core and sulfonyl group, position it at the intersection of innovation and practicality. As the scientific community continues to unravel its full potential, this compound is poised to contribute significantly to advancements in both small-molecule therapeutics and chemical biology.